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Compound of Interest

Compound Name: 4-Bromophenyl dichlorophosphate

Cat. No.: B1603538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 4-
Bromophenyl dichlorophosphate (CAS No. 19430-76-3), a chemical intermediate used in

organic and pharmaceutical synthesis. The information presented is compiled from publicly

available Safety Data Sheets (SDS) and chemical databases. It is intended to inform

researchers, scientists, and drug development professionals on the potential hazards,

handling, and emergency procedures associated with this compound.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 4-Bromophenyl
dichlorophosphate is presented in Table 1. It is important to note that some physical data are

not readily available in published literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1603538?utm_src=pdf-interest
https://www.benchchem.com/product/b1603538?utm_src=pdf-body
https://www.benchchem.com/product/b1603538?utm_src=pdf-body
https://www.benchchem.com/product/b1603538?utm_src=pdf-body
https://www.benchchem.com/product/b1603538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C6H4BrCl2O2P Alfa Chemistry

Molecular Weight 289.88 g/mol Alfa Chemistry

Appearance
Colorless or light-yellow clear

liquid

Suzhou Health Chemicals Co.,

Ltd.[1]

Boiling Point 98-102 °C Alfa Chemistry

Melting Point 98-102°C Alfa Chemistry

Density 1.811±0.06 g/cm³ Alfa Chemistry

Solubility Not available AK Scientific, Inc.

Vapor Pressure Not available AK Scientific, Inc.

Flash Point Not available AK Scientific, Inc.

Hazard Identification and Classification
4-Bromophenyl dichlorophosphate is classified as a hazardous substance. The GHS

classification and associated hazard statements are summarized in Table 2.

Classification Code Statement

Skin Irritation H315 Causes skin irritation

Serious Eye Irritation H319 Causes serious eye irritation

Specific target organ toxicity —

single exposure (Respiratory

system)

H335 May cause respiratory irritation

Signal Word: Warning.

Pictogram:

alt text
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Toxicological Information
Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%), for 4-Bromophenyl dichlorophosphate are not available in the reviewed

public literature. However, as an organophosphorus compound, it is prudent to handle it with

care, as many compounds in this class are known to be neurotoxic.[2][3]

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.

Symptoms of Exposure:

Skin Contact: May result in inflammation, itching, scaling, reddening, blistering, pain, or

dryness.

Eye Contact: May cause redness, pain, or severe eye damage. Inflammation of the eye is

characterized by redness, watering, and itching.

Inhalation: May cause irritation of the lungs and respiratory system.

Ingestion: Ingestion may be harmful, though specific data is unavailable.

Experimental Protocols for Hazard Assessment
Detailed experimental protocols for the safety assessment of 4-Bromophenyl
dichlorophosphate are not publicly available. However, standardized guidelines for assessing

skin and eye irritation are well-established. For instance, the OECD Guideline for the Testing of

Chemicals No. 404 outlines the procedure for acute dermal irritation/corrosion studies, typically

using albino rabbits.[4][5][6] This method involves applying the test substance to the skin and

observing for signs of erythema and edema over a period of time.[4][5][6] Similarly, acute eye

irritation studies follow standardized protocols to assess the potential for a substance to cause

ocular damage.[7][8]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure to 4-
Bromophenyl dichlorophosphate.

Handling:
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Avoid contact with skin, eyes, and personal clothing.

Wash hands thoroughly after handling.

Avoid breathing fumes.

Use only with adequate ventilation.

Wear suitable protective clothing, gloves, and eye/face protection.

Keep away from sources of ignition.

Minimize dust generation and accumulation.

Storage:

Store in a tightly-closed container when not in use.

Store in a cool, dry, well-ventilated area away from incompatible substances.

Keep away from sources of ignition.

For long-term storage, maintain in a cool, dry place.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 4-Bromophenyl
dichlorophosphate:
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PPE Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.

Skin Protection
Wear protective gloves and clothing to prevent

skin contact.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

acid gases if ventilation is inadequate.

First Aid Measures
In case of exposure, the following first aid measures should be taken:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Obtain medical aid

immediately.

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious

person. Obtain medical aid immediately.

Stability and Reactivity
Chemical Stability: Stable under recommended temperatures and pressures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conditions to Avoid: Dust generation.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides, Hydrogen bromide, Hydrogen chloride,

Phosphorus oxides.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 4-Bromophenyl
dichlorophosphate, from hazard identification to emergency response.

Hazard Assessment Control Measures Emergency Procedures

Identification
(4-Bromophenyl dichlorophosphate)

Hazard Identification
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Safe Handling
- Ventilation

- Avoid contact
- No ignition sources

Proper Storage
- Cool, dry, ventilated

- Tightly sealed
- Away from incompatibles

First Aid
- Inhalation: Fresh air

- Skin: Wash with water
- Eyes: Rinse with water

- Ingestion: Do not induce vomiting

Personal Protective Equipment
- Gloves

- Goggles
- Lab coat

Spill & Leak
- Absorb with inert material

- Dispose in sealed container

Fire Fighting
- Use dry chemical, CO2, or foam

- Wear SCBA

Click to download full resolution via product page

Safety Workflow Diagram

Conclusion
4-Bromophenyl dichlorophosphate is a hazardous chemical that requires careful handling

and adherence to safety protocols. While specific quantitative toxicological data are lacking in

the public domain, the qualitative information available indicates that it is a skin, eye, and

respiratory irritant. Researchers, scientists, and drug development professionals should

implement the control measures and be prepared for emergency situations as outlined in this

guide to ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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